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Compound of Interest

Compound Name: Potassium butyrate

CAS No.: 589-39-9

Cat. No.: B8776146

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Potassium butyrate, including detailed personal protective equipment

(PPE) protocols, operational procedures, and disposal plans to build a foundation of trust and

safety in your critical work.

Hazard Identification and Personal Protective
Equipment (PPE)
Potassium butyrate is classified as an irritant, capable of causing skin, eye, and respiratory

irritation.[1][2] Adherence to proper PPE protocols is mandatory to mitigate risks.
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Hazard GHS Classification Required PPE

Skin Irritation
Skin corrosion/irritation

Category 2[1][2]

Impervious protective clothing

(lab coat, apron, or coveralls),

Nitrile rubber gloves (minimum

0.11 mm thickness)[1][3]

Eye Irritation
Serious eye damage/eye

irritation Category 2A[1][2]

Chemical safety goggles

and/or a full face shield where

splashing is possible[1]

Respiratory Irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation Category 3[1][2]

NIOSH-approved respirator

with a P1 filter is required

when dusts are generated.[1]

[3] For emergencies or

unknown exposure levels, a

full-face piece positive-

pressure, air-supplied

respirator is necessary.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Work in a well-ventilated area.[2][4][5]

Use a fume hood or other appropriate exhaust ventilation where dust or aerosols can be

generated.[4]

2. Personal Preparation:

Thoroughly wash hands before and after handling.[4]

Don all required PPE as specified in the table above. Gloves must be inspected prior to use.

[3][4]

3. Handling the Compound:
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Avoid contact with skin, eyes, and clothing.[2][6]

Minimize dust generation and accumulation.[7]

Avoid breathing dust, fumes, or vapors.[1][2]

Keep the container tightly closed when not in use.[2][4]

4. Storage:

Store in a cool, dry, and well-ventilated area away from heat sources and direct sunlight.[2]

[4]

Keep containers tightly closed in their original packaging.[2]

Store away from incompatible materials such as strong acids and strong oxidizers.[1]

Emergency and Disposal Plan
First Aid Measures:
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1][2]

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing and shoes.

Cover the irritated skin with an emollient and

seek medical attention if irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do so. Seek medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Give large amounts of

water to drink. Never give anything by mouth to

an unconscious person. Seek immediate

medical attention.[1][2]

Spill Response:

Small Spill: Use appropriate tools to carefully place the spilled solid into a convenient waste

disposal container. Clean the affected area by spreading water on the contaminated surface

and dispose of the cleaning materials according to regulations.[1]

Large Spill: Evacuate the area. Do not inhale dust or vapors.[1] Contain the spilled material

and cover it with an inert, non-combustible absorbent material (e.g., sand, earth).[1][2] Use a

shovel to transfer the material into a suitable waste disposal container.[1]

Disposal:

Dispose of unused contents and containers in accordance with federal, state, and local

requirements.[1][2]

Do not allow the product to enter drains, soil, or water sources.[1][2]

Waste material should be managed by a licensed professional waste disposal service.[3][7]
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Potassium Butyrate Handling Workflow
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Caption: Workflow for safe handling of Potassium Butyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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